N-(3,4,5-trimethoxybenzyl)aniline

• IUPAC Name: N-[(3,4,5-trimethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C16H19NO3/c1-18-14-9-12(10-15(19-2)16(14)20-3)11-17-13-7-5-4-6-8-13/h4-10,17H,11H2,1-3H3
• InChI Key: NLDFNAUENSDHOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CNC2=CC=CC=C2
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

N-(3,4,5-trimethoxybenzyl)aniline is a chemical compound with the molecular formula C16H19NO3. It is also known by other synonyms such as N-phenyl-N-(3,4,5-trimethoxybenzyl)amine and Benzenemethanamine.

Synthesis Analysis

The synthesis of N-(3,4,5-trimethoxybenzyl)aniline has been discussed in various scientific papers. For instance, a series of water-soluble N-(3,4,5-trimethoxybenzyl)aniline salts have been synthesized where the olefinic bridge of the stilbenes is replaced by an aminomethylene hydrochloride moiety.

Molecular Structure Analysis

The molecular structure of N-(3,4,5-trimethoxybenzyl)aniline is represented by the linear formula C16H19NO3. The molecular weight of this compound is 273.33.

Scientific Research Applications

Antitubulin and Cytotoxic Activity

N-(3,4,5-trimethoxybenzyl)aniline derivatives have shown potential as cytotoxic and antimitotic agents, particularly in cancer research. They inhibit tubulin polymerization, which is crucial for cell division. For example, 4-methyl-N-(3,4,5-trimethoxybenzyl)aniline hydrochloride has been identified as a promising compound due to its potent cytotoxicity against various cancer cell lines and significant antitubulin activity (Cushman, He, Lin, & Hamel, 1993).

Microtubule-Binding Agents

Research has also been conducted on analogs of combretastatin A-4, where compounds like 2-methoxy-5-((5-(3,4,5-trimethoxyphenyl)-1H-1,2,3-triazol-1-yl)methyl)aniline displayed significant activity in microtubule-binding, a process critical for cell division and cancer treatment (Odlo et al., 2010).

Preparation of Antibacterial Agents

The chemical structure of N-(3,4,5-trimethoxybenzyl)aniline is instrumental in synthesizing antibacterial agents like trimethoprim. Efficient and simple methods have been developed for the synthesis of trimethoprim from related compounds, emphasizing the significance of this chemical structure in pharmaceutical preparations (Ji et al., 2013).

Alzheimer's Disease Treatment

Novel hybrids containing N-(4-phenoxybenzyl)aniline, with trimethoxybenzene substituents, have shown potential in treating Alzheimer's disease. They demonstrate inhibitory activity against acetylcholinesterase, a key enzyme in Alzheimer's, and show promise in improving learning and memory in vivo (Srivastava, Tripathi, Sharma, & Shrivastava, 2019).

Spectroscopy and Physicochemical Properties

Studies on compounds like 3,4,5-Trimethoxy N-(salicylidene) aniline have provided insights into their spectroscopic properties, which are crucial for understanding their behavior and interaction in various chemical and biological processes (Guillaume et al., 2009).

Safety and Hazards

N-(3,4,5-trimethoxybenzyl)aniline is classified as very toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding release to the environment, collecting spillage, and disposing of contents/container to an approved waste disposal plant.